Cas no 116928-84-8 (Coenzyme A, S-(hydrogen propanedioate), tetralithium salt (9CI))

• Product Name: Coenzyme A, S-(hydrogen propanedioate), tetralithium salt (9CI)
• CAS No: 116928-84-8
• Molecular Formula: C₂₄H₃₄N₇O₁₉P₃S-₄^.₄[Li+]
• Molecular Weight: 877.31
• MDL: MFCD00221554
• CID: 131413
• PubChem ID: 16217662

Coenzyme A, S-(hydrogen propanedioate), tetralithium salt (9CI) Properties

Names and Identifiers

• Coenzyme A, S-(hydrogenpropanedioate), tetralithium salt (9CI)
• Malonyl coenzyme A tetralithium salt
• adenosine, 5'-O-[[[[[(3R)-4-[[3-[[2-[(carboxyacetyl)thio]ethyl]amino]-3-oxopropyl]amino]-3-hydroxy-2,2-dimethyl-4-oxobutyl]oxy]hydroxyphosphinyl]oxy]hydroxyphosphinyl]-, 3'-(dihydrogen phosphate), tetralithium salt
• Malonyl-CoA tetralithium salt
• UNII-6TWZ6JD7UX
• DTXSID20584478
• Malonyl coenzyme A tetralithium
• Coenzyme A, S-(hydrogen propanedioate), tetralithium salt
• Malonyl coenzyme A tetralithium salt
• Malonyl coenzyme A tetralithium salt, >=90% (HPLC)
• 6TWZ6JD7UX
• Malonyl coa tetralithium salt
• tetralithium;[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-2-[[[[(3R)-4-[[3-[2-(2-carboxyacetyl)sulfanylethylamino]-3-oxopropyl]amino]-3-hydroxy-2,2-dimethyl-4-oxobutoxy]-oxidophosphoryl]oxy-oxidophosphoryl]oxymethyl]-4-hydroxyoxolan-3-yl] phosphate
• Coenzyme A, S-(hydrogen propanedioate), tetralithium salt (9CI)
• J-003483
• 116928-84-8
• Lithium (2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-2-(((((((R)-4-((3-((2-((2-carboxyacetyl)thio)ethyl)amino)-3-oxopropyl)amino)-3-hydroxy-2,2-dimethyl-4-oxobutoxy)oxidophosphoryl)oxy)oxidophosphoryl)oxy)methyl)-4-hydroxytetrahydrofuran-3-yl phosphate
• G91117

• MDL： MFCD00221554
• InChIKey： DQLXXYMNINXQSV-QTRRCMKVSA-J
• Inchi： InChI=1S/C24H38N7O19P3S.4Li/c1-24(2,19(37)22(38)27-4-3-13(32)26-5-6-54-15(35)7-14(33)34)9-47-53(44,45)50-52(42,43)46-8-12-18(49-51(39,40)41)17(36)23(48-12)31-11-30-16-20(25)28-10-29-21(16)31;;;;/h10-12,17-19,23,36-37H,3-9H2,1-2H3,(H,26,32)(H,27,38)(H,33,34)(H,42,43)(H,44,45)(H2,25,28,29)(H2,39,40,41);;;;/q;4*+1/p-4/t12-,17-,18-,19+,23-;;;;/m1..../s1
• SMILES： [Li+].[Li+].[Li+].[Li+].OC(CC(SCCNC(CCNC([C@@H](C(COP(OP(OC[C@H]1O[C@@H](N2C=NC3C(=NC=NC2=3)N)[C@H](O)[C@@H]1OP([O-])(=O)[O-])(=O)[O-])(=O)[O-])(C)C)O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 877.1483178g/mol
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 24
• Rotatable Bond Count: 21
• Monoisotopic Mass: 877.1483178g/mol
• Heavy Atom Count: 58
• Complexity: 1470
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 5
• Topological Polar Surface Area: 438Ų

Experimental Properties

• Solubility: H2O: 50 mg/mL, clear, colorless

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl thioesters Acyl CoAs
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Acyl CoAs